4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}piperidine

• IUPAC Name: 3-piperidin-4-yl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• InChI: InChI=1S/C12H20N4/c1-2-4-11-14-15-12(16(11)9-3-1)10-5-7-13-8-6-10/h10,13H,1-9H2
• InChI Key: DVTCCRCRTAQHFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)C3CCNCC3
• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol

Description

The compound “4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}piperidine” belongs to a class of organic compounds known as triazolopyridines. These are aromatic compounds containing a triazolo ring fused to a pyridine ring.

Scientific Research Applications

Discovery in Prostate Cancer Treatment

• Research Application: AZD3514, a derivative of 4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}piperidine, was found to be an effective androgen receptor downregulator in the treatment of advanced prostate cancer. The modification of the basic piperazine nitrogen atom and introduction of solubilizing end groups led to the development of this clinical candidate, which addresses hERG and physical property issues (Bradbury et al., 2013).

Herbicidal Activity

• Research Application: A series of compounds related to this compound were synthesized and showed moderate herbicidal activity against rape and barnyard grass. This suggests potential applications in agriculture and weed control (Wang et al., 2006).

Antagonist Activity for 5-HT2 Receptor

• Research Application: Derivatives of this compound demonstrated potent antagonist activity for the 5-HT2 receptor, which is significant for potential applications in neurological and psychiatric disorders (Watanabe et al., 1992).

Antibacterial and Antifungal Properties

• Research Application: Novel compounds synthesized from this compound exhibited significant antibacterial and antifungal activities. These findings highlight the potential for developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

Antihypertensive Agents

• Research Application: Some derivatives of this compound were synthesized and evaluated as potential antihypertensive agents. This research opens up possibilities for new treatments in managing high blood pressure (Bayomi et al., 1999).

Analgesic Properties

• Research Application: Certain derivatives were synthesized and evaluated for their analgesic properties. This suggests potential therapeutic applications in pain management (Demchenko et al., 2018).